Cas no 1518486-96-8 (3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid
• CAS No: 1518486-96-8
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 5691386
• PubChem ID: 65944192
• Update Time: 2025-05-20

3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1518486-96-8
• 3-(2,3-difluorophenyl)-2-hydroxypropanoicacid
• 3-(2,3-difluorophenyl)-2-hydroxypropanoic acid
• AKOS015285999
• EN300-1452073
• MFCD21331293
• SY338776
• Benzenepropanoic acid, 2,3-difluoro-α-hydroxy-
• 3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid

• Inchi： 1S/C9H8F2O3/c10-6-3-1-2-5(8(6)11)4-7(12)9(13)14/h1-3,7,12H,4H2,(H,13,14)
• InChI Key： PALKLONIECRGEQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC(C(=O)O)O)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.447±0.06 g/cm3(Predicted)
• Boiling Point: 329.9±37.0 °C(Predicted)
• pka: 3?+-.0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid

3-(2,3-Difluorophenyl)-2-hydroxypropanoic Acid (CAS No. 1518486-96-8): A Comprehensive Overview

3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid (CAS No. 1518486-96-8) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique difluorophenyl and hydroxypropanoic acid moieties, exhibits versatile applications in drug development and organic synthesis. Its molecular structure, which combines fluorine atoms with a carboxylic acid functional group, makes it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in fluorinated compounds like 3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers and pharmaceutical companies are increasingly exploring such compounds for their potential in treating inflammatory diseases, metabolic disorders, and central nervous system (CNS) conditions. The presence of fluorine atoms often improves the pharmacokinetic properties of drug candidates, making this compound a focal point in medicinal chemistry.

One of the key advantages of 3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid is its role as a building block in the synthesis of more complex molecules. Its hydroxypropanoic acid moiety allows for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is particularly valuable in the development of small-molecule therapeutics, where slight modifications can significantly alter biological activity.

In recent years, the demand for fluorinated pharmaceutical intermediates has surged, driven by the need for more effective and safer drugs. 3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid fits perfectly into this trend, as its structural features align with the requirements of modern drug discovery. Its applications extend beyond pharmaceuticals, finding use in agrochemicals and materials science, where fluorinated compounds are prized for their stability and performance.

The synthesis of 3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid typically involves multi-step organic reactions, including fluorination and carboxylation processes. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, meeting the stringent standards of the pharmaceutical industry. Researchers are also investigating greener synthesis routes to reduce environmental impact, reflecting the broader shift toward sustainable chemistry.

From a market perspective, 3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid is part of a rapidly expanding segment of the fine chemicals industry. The global market for fluorinated intermediates is projected to grow significantly, fueled by innovations in drug development and the increasing prevalence of chronic diseases. Companies specializing in custom synthesis and contract research are actively seeking compounds like this to meet the needs of their clients.

For those interested in the technical specifications of 3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid, its molecular formula is C9H8F2O3, with a molecular weight of 202.16 g/mol. The compound typically appears as a white to off-white crystalline powder, soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for a wide range of laboratory and industrial applications.

In conclusion, 3-(2,3-Difluorophenyl)-2-hydroxypropanoic acid (CAS No. 1518486-96-8) represents a critical intermediate in the fields of pharmaceuticals and specialty chemicals. Its unique structural features, combined with its broad applicability, make it a compound of enduring interest to researchers and industry professionals alike. As the demand for fluorinated compounds continues to rise, this molecule is poised to play an even more significant role in advancing scientific and technological innovations.